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Compound of Interest

Compound Name: 2,5-Dichlorophenethylamine
CAS No.: 56133-86-9
Cat. No.: B1422609

Get Quote

The Analytical Landscape: A Three-Tiered
Approach

The detection of novel psychoactive substances (NPS) like 2,5-DCPEA in complex matrices,
such as urine or blood, typically follows a structured workflow.[2][4] This workflow is designed
to balance throughput, sensitivity, and the legal or clinical defensibility of the results. The
primary methods employed are immunoassays, Gas Chromatography-Mass Spectrometry
(GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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